Cas no 58201-74-4 (1,3-Nonanediol, 3-methyl-)

• Product Name: 1,3-Nonanediol, 3-methyl-
• CAS No: 58201-74-4
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 2833414
• PubChem ID: 10942962
• Update Time: 2025-04-21

1,3-Nonanediol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Nonanediol, 3-methyl-
• DTXSID40449171
• ISUGKXNNUGLMPH-UHFFFAOYSA-N
• SCHEMBL8316101
• 58201-74-4
• 3-methyl-1,3-nonanediol
• 3-methyl-nonane-1,3-diol
• 3-methyl-3-hydroxynonan-1-ol

• Inchi： 1S/C10H22O2/c1-3-4-5-6-7-10(2,12)8-9-11/h11-12H,3-9H2,1-2H3
• InChI Key： ISUGKXNNUGLMPH-UHFFFAOYSA-N
• SMILES： OC(C)(CCO)CCCCCC

Computed Properties

• Exact Mass: 174.161979940Da
• Monoisotopic Mass: 174.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų